Cas no 1150618-22-6 (4-Hydroxyquinoline-7-carboxylic acid)

4-Hydroxyquinoline-7-carboxylic acid Properties

Names and Identifiers

• 4-Hydroxyquinoline-7-carboxylic acid
• 4-hydroxy-7-Quinolinecarboxylic acid
• 4-Oxo-1,4-dihydroquinoline-7-carboxylic acid
• 4-oxo-1H-quinoline-7-carboxylic acid
• 6291AC
• FCH1011075
• 7-Quinolinecarboxylic acid, 4-hydroxy-
• AX8220913
• AB0069875
• ST2405922
• Z3905
• ST24023572
• 4-oxidanylidene-1H-qui
• 4-oxidanylidene-1H-quinoline-7-carboxylic acid
• A803344
• SB67586
• YMB57355
• 4-hydroxyquinoline-7-carboxylicacid
• AKOS016002639
• AWB61822
• AKOS015919331
• DB-332337
• SB67577
• EN300-116979
• 1150618-22-6
• A859244
• DB-328757
• 948573-55-5
• SCHEMBL487232
• C77278
• 1,4-DIHYDRO-4-OXO-7-QUINOLINECARBOXYLIC ACID
• DS-16576
• 4-hydroxyquinoline-7-carboxylic acid
• +Expand

• MDL： MFCD12024479
• InChIKey： QNDMXIULYGYMJK-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO3/c12-9-3-4-11-8-5-6(10(13)14)1-2-7(8)9/h1-5H,(H,11,12)(H,13,14)
• SMILES： O=C1C([H])=C([H])N([H])C2C([H])=C(C(=O)O[H])C([H])=C([H])C=21

Computed Properties

• Exact Mass: 189.042593085g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.042593085g/mol
• Heavy Atom Count: 14
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4